6-(((Tetrahydrofuran-2-yl)methyl)amino)pyridazin-3-ol
Overview
Description
“6-(((Tetrahydrofuran-2-yl)methyl)amino)pyridazin-3-ol” is a chemical compound with the molecular formula C9H13N3O2 and a molecular weight of 195.22 g/mol . The IUPAC name for this compound is 6-(tetrahydrofuran-3-yl)pyridazin-3-ol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N2O2/c11-8-2-1-7 (9-10-8)6-3-4-12-5-6/h1-2,6H,3-5H2, (H,10,11) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Anticonvulsive Properties
Pyridazines, such as 6-(((Tetrahydrofuran-2-yl)methyl)amino)pyridazin-3-ol, have been investigated for their anticonvulsive properties. Some 3,6-dialkoxy-pyridazines exhibit notable anticonvulsive effects, highlighting the potential of this compound in the treatment or management of seizure disorders (Druey, Hueni, Meier, Ringier, & Staehelin, 1954).
Cardiotonic Activity
In the field of cardiology, derivatives of pyridazines have demonstrated significant cardiotonic activities. Studies have shown that certain compounds within this category can enhance cardiac performance, which may be applicable in treating heart-related conditions (Wang, Dong, Wang, Xiang, & Chen, 2008).
Synthesis and Chemical Reactivity
The compound has been the focus of numerous synthetic and chemical reactivity studies. Improved synthesis methods for pyridazine derivatives, including 6-aryl-1,2,4-triazolo[4,3-b]pyridazines, have been developed, offering insights into the compound's versatility and potential applications in various chemical processes (Lieberman & Albright, 1988).
Pharmaceutical Applications
Research into the pharmaceutical applications of pyridazines has uncovered a range of potential therapeutic uses. This includes their utility in developing platelet aggregation inhibitors, highlighting the compound's relevance in cardiovascular health and thrombosis prevention (Estevez, Raviña, & Sotelo, 1998).
Antihypertensive Action
Some derivatives of pyridazines, including those related to 6-(((Tetrahydrofuran-2-yl)methyl)amino)pyridazin-3-ol, have been shown to possess antihypertensive properties. This suggests their potential use in managing high blood pressure conditions (Steiner, Gries, & Lenke, 1981).
Mechanism of Action
Target of Action
It is known that pyridazine and pyridazinone derivatives, which this compound is a part of, have been utilized in medicinal chemistry against a range of biological targets .
Mode of Action
Pyridazine and pyridazinone derivatives have been shown to exhibit a wide range of pharmacological activities .
Biochemical Pathways
Pyridazine and pyridazinone derivatives have been shown to impact a variety of physiological effects .
Result of Action
Pyridazine and pyridazinone derivatives have been shown to possess a wide range of anticipated biological properties .
properties
IUPAC Name |
3-(oxolan-2-ylmethylamino)-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c13-9-4-3-8(11-12-9)10-6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOMZTYSWHNAPFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=NNC(=O)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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